Cas no 118554-00-0 (Boc-Orn(2-Cl-Z)-OH)

• Product Name: Boc-Orn(2-Cl-Z)-OH
• CAS No: 118554-00-0
• MF: C₁₈H₂₅ClN₂O₆
• MW: 400.853904485703
• MDL: MFCD00076972
• CID: 63376
• PubChem ID: 57647482
• Update Time: 2025-05-19

Boc-Orn(2-Cl-Z)-OH Chemical and Physical Properties

Names and Identifiers

• N-Boc-N'-(2-chloro-Cbz)-L-ornithine
• Boc-Orn(2-Cl-Z)-OH
• Boc-L-Orn(2-Cl-Z)-OH
• Boc-Orn(2-chloro-Z)-OH
• BOC-ORN(2-CL-CBZ)-OH
• H-Glu(OtBu)-OH
• (2S)-5-[(2-chlorophenyl)methoxycarbonylamino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• Nalpha-Boc-Ndelta-(2-chlorobenzyloxycarbonyl)-L-ornithine
• Nα-Boc-Nδ-(2-chloro-Z)-L-ornithine
• Boc-Orn(2-Cl-Z)
• BOC-ORN(CL-Z)-OH
• BOC-ORN(2-CI-Z)-OH
• BOC-L-ORN(2-CLZ)-OH
• Boc-L-Orn(2-Cl-CBZ)-OH
• BOC-ORNITHINE(2-CHLORO-Z)-OH
• BOC-N-DELTA-2-CHLORO-Z-L-ORNITHINE
• (S)-2-(tert-butoxycarbonylamino)-5-((2-chlorobenzyloxy)carbonylamino)pentanoic acid
• A11932
• L-Ornithine,N5-[[(2-chlorophenyl)methoxy]carbonyl]-N2-[(1,1-dimethylethoxy)carbonyl]-
• AKOS015924219
• AC-8629
• Boc-Orn(2-Cl-Z)-OH, >=98.0% (TLC)
• J-003845
• 118554-00-0
• BS-42443
• DTXSID50428477
• AKOS016003084
• MFCD00076972
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5-({[(2-CHLOROPHENYL)METHOXY]CARBONYL}AMINO)PENTANOIC ACID

• MDL： MFCD00076972
• Inchi： 1S/C18H25ClN2O6/c1-18(2,3)27-17(25)21-14(15(22)23)9-6-10-20-16(24)26-11-12-7-4-5-8-13(12)19/h4-5,7-8,14H,6,9-11H2,1-3H3,(H,20,24)(H,21,25)(H,22,23)/t14-/m0/s1
• InChI Key： QOWSQCSRXFQXKJ-AWEZNQCLSA-N
• SMILES： ClC1C=CC=CC=1COC(NCCC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 400.14000
• Monoisotopic Mass: 400.1401142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 13
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.256
• Melting Point: 114-118 °C
• Boiling Point: 600.7±55.0 °C at 760 mmHg
• Flash Point: 317.1±31.5 °C
• Refractive Index: 1.534
• PSA: 113.96000
• LogP: 4.10610
• Optical Activity: [α]20/D −2.8±0.5°, c = 1% in acetic acid

Boc-Orn(2-Cl-Z)-OH Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-Orn(2-Cl-Z)-OH

Boc-Orn(2-Cl-Z)-OH: An Insight into Its Structure, Properties, and Applications

Boc-Orn(2-Cl-Z)-OH (CAS No. 118554-00-0) is a versatile compound widely used in the fields of chemical biology and medicinal chemistry. This compound, formally known as N-(tert-butoxycarbonyl)-N⁶-(2-chlorobenzyloxycarbonyl)ornithine, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and other biomolecules. Its unique structure and properties make it an essential reagent in various research and development processes.

The chemical structure of Boc-Orn(2-Cl-Z)-OH consists of an ornithine backbone with a tert-butoxycarbonyl (Boc) protecting group on the amino group and a 2-chlorobenzyloxycarbonyl (2-Cl-Z) protecting group on the side chain amino group. The Boc group is commonly used to protect the primary amino group in peptide synthesis, while the 2-Cl-Z group provides additional protection for the side chain amino group, ensuring selective deprotection during synthesis.

Recent advancements in chemical biology have highlighted the importance of Boc-Orn(2-Cl-Z)-OH in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for synthesizing peptides with enhanced biological activity. The researchers found that peptides containing Boc-Orn(2-Cl-Z)-OH exhibited improved stability and bioavailability, making them promising candidates for drug development.

In addition to its role in peptide synthesis, Boc-Orn(2-Cl-Z)-OH has also been explored for its potential in protein engineering. A study conducted at the University of California, San Francisco, investigated the use of this compound in creating modified proteins with altered functional properties. The results showed that incorporating Boc-Orn(2-Cl-Z)-OH into protein sequences could enhance their binding affinity to specific targets, opening new avenues for therapeutic applications.

The physical and chemical properties of Boc-Orn(2-Cl-Z)-OH are well-documented and contribute to its utility in various applications. It is a white crystalline solid with a molecular weight of 433.9 g/mol. The compound is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in solution-phase synthesis. Its stability under standard laboratory conditions ensures consistent performance in experimental protocols.

Safety considerations are paramount when handling Boc-Orn(2-Cl-Z)-OH. While it is not classified as a hazardous material, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Users should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it is recommended to store Boc-Orn(2-Cl-Z)-OH in a cool, dry place away from direct sunlight to maintain its integrity.

The versatility of Boc-Orn(2-Cl-Z)-OH extends beyond its use in academic research. In the pharmaceutical industry, this compound is employed in the development of drugs targeting various diseases, including cancer and neurodegenerative disorders. For example, a clinical trial conducted by a leading pharmaceutical company evaluated the efficacy of a peptide-based drug containing Boc-Orn(2-Cl-Z)-OH as a key component. The trial results indicated significant improvements in patient outcomes, underscoring the potential of this compound in translational medicine.

In conclusion, Boc-Orn(2-Cl-Z)-OH (CAS No. 118554-00-0) is a valuable reagent with diverse applications in chemical biology and medicinal chemistry. Its unique structure and properties make it an indispensable tool for researchers and pharmaceutical developers alike. As ongoing research continues to uncover new possibilities for its use, the importance of Boc-Orn(2-Cl-Z)-OH in advancing scientific knowledge and developing innovative therapies will only continue to grow.